N-((1-(benzo[d]oxazol-2-yl)pyrrolidin-2-yl)methyl)-2-methylimidazo[1,2-a]pyridine-3-carboxamide

• IUPAC Name: N-[[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl]-2-methylimidazo[1,2-a]pyridine-3-carboxamide
• InChI: InChI=1S/C21H21N5O2/c1-14-19(26-11-5-4-10-18(26)23-14)20(27)22-13-15-7-6-12-25(15)21-24-16-8-2-3-9-17(16)28-21/h2-5,8-11,15H,6-7,12-13H2,1H3,(H,22,27)
• InChI Key: RPXAUFUTJZBBGT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C=CC=CC2=N1)C(=O)NCC3CCCN3C4=NC5=CC=CC=C5O4
• Molecular Formula: C21H21N5O2
• Molecular Weight: 375.4 g/mol

Description

The compound is a derivative of imidazole, a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Imidazole is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bears a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

The synthesis of imidazole derivatives has been extensively studied due to their broad range of chemical and biological properties. The formation of an imidazole ring from two methanimine derivatives likely includes the opening of one benzoxazole ring followed by ring closure by intermolecular nucleophilic attack of the N-methanimine atom to a carbon atom of another methanimine.

Molecular Structure Analysis

Imidazole is an amphoteric in nature i.e., it shows both acidic and basic properties. Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

The formation of an imidazole ring from two methanimine derivatives likely includes the opening of one benzoxazole ring followed by ring closure by intermolecular nucleophilic attack of the N-methanimine atom to a carbon atom of another methanimine.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents.

Scientific Research Applications

Antibacterial Activity

Compounds with a similar structure have shown promising antibacterial activity. .

Anticancer Properties

Imidazole-containing compounds, such as the one , have been associated with antitumor properties. This makes them potential candidates for the development of new anticancer drugs.

Anti-inflammatory Effects

. This suggests potential applications in the treatment of inflammatory diseases.

Antioxidant Activity

. This could make them useful in combating oxidative stress-related conditions.

Antidiabetic Properties

, indicating potential use in the management of diabetes.

Antifungal Activity

, suggesting potential use in the treatment of fungal infections.

Antiviral Properties

, indicating potential applications in antiviral drug development.

Anti-amoebic and Antihelmintic Activities

, suggesting potential use in the treatment of parasitic infections.

Mechanism of Action

Target of Action

Compounds with similar structures, such as those containing an imidazole ring, have been known to exhibit a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Mode of Action

Based on its structural similarity to other imidazole-containing compounds, it may interact with various biological targets to exert its effects .

Biochemical Pathways

Imidazole derivatives are known to interact with a variety of biochemical pathways, leading to their diverse biological activities .

Result of Action

Given its structural similarity to other imidazole derivatives, it may exhibit a range of biological activities .